potassium trifluoro(pent-4-en-1-yl)boranuide
Description
Potassium trifluoro(pent-4-en-1-yl)boranuide, also known as KCF(BOC), is a highly reactive chemical compound with a wide range of applications in scientific fields such as catalysis, organic synthesis, and material science. It has a molecular weight of 176 .
Molecular Structure Analysis
The InChI code for potassium trifluoro(pent-4-en-1-yl)boranuide is1S/C5H9BF3.K/c1-2-3-4-5-6(7,8)9;/h2H,1,3-5H2;/q-1;+1 . This indicates that the compound has a boron atom (B) surrounded by three fluorine atoms (F3), and this boron-fluorine complex is attached to a pent-4-en-1-yl group (C5H9). The potassium atom (K) is ionically bonded to this complex. Physical And Chemical Properties Analysis
Potassium trifluoro(pent-4-en-1-yl)boranuide is a solid at room temperature . It should be stored under an inert atmosphere and in a freezer, under -20°C .Safety and Hazards
The compound is classified under the GHS07 hazard class . It has several hazard statements including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium trifluoro(pent-4-en-1-yl)boranuide can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "Pent-4-en-1-ol", "Potassium hydroxide", "Boron trifluoride diethyl etherate", "Sodium hydride", "Chloroform", "Diethyl ether" ], "Reaction": [ "Step 1: Pent-4-en-1-ol is reacted with potassium hydroxide to form potassium pent-4-en-1-oxide.", "Step 2: Boron trifluoride diethyl etherate is added to the reaction mixture and stirred at room temperature for several hours to form the corresponding boronate ester.", "Step 3: Sodium hydride is added to the reaction mixture to deprotonate the boronate ester and form the corresponding boronate anion.", "Step 4: Chloroform is added to the reaction mixture to quench the reaction and form the desired product.", "Step 5: The product is extracted from the reaction mixture using diethyl ether and purified by recrystallization to obtain potassium trifluoro(pent-4-en-1-yl)boranuide." ] } | |
CAS RN |
882871-23-0 |
Product Name |
potassium trifluoro(pent-4-en-1-yl)boranuide |
Molecular Formula |
C5H9BF3K |
Molecular Weight |
176 |
Purity |
95 |
Origin of Product |
United States |
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